Cas no 827599-10-0 (Benzoxazole, 2,3-dihydro-2,2-bis(methylthio)-)

• Product name: Benzoxazole, 2,3-dihydro-2,2-bis(methylthio)-
• CAS No: 827599-10-0
• MF: C₉H₁₁NOS₂
• MW: 213.319739580154
• CID: 683426
• PubChem ID: 71417328

Benzoxazole, 2,3-dihydro-2,2-bis(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzoxazole, 2,3-dihydro-2,2-bis(methylthio)-
• 2,2-bis(methylsulfanyl)-3H-1,3-benzoxazole
• DTXSID40836668
• 827599-10-0
• 2,2-Bis(methylsulfanyl)-2,3-dihydro-1,3-benzoxazole

• Inchi： InChI=1S/C9H11NOS2/c1-12-9(13-2)10-7-5-3-4-6-8(7)11-9/h3-6,10H,1-2H3
• InChI Key： UITFBMYKBIBVGM-UHFFFAOYSA-N
• SMILES： CSC1(NC2=CC=CC=C2O1)SC

Computed Properties

• Exact Mass: 213.02820632g/mol
• Monoisotopic Mass: 213.02820632g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.9Ų
• XLogP3: 3.1